6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(2-chloro-4-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-5-6-9(12(16)7-8)10-3-2-4-11(15)13(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: RAXANVARRCEQMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C(=CC=C2)Cl)C(=O)O)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID30690251
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261928-49-7

Description

6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95% (6-C2-C4MPBA) is an aromatic compound that has been widely used in scientific research, particularly in the fields of biochemistry and physiology. As an organic compound, 6-C2-C4MPBA is a versatile and powerful tool in the laboratory setting. It is a chlorinated benzoic acid derivative that can be synthesized in a variety of ways, and its structure allows for a wide range of applications.

Scientific Research Applications

6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95% has been widely used in scientific research, particularly in the fields of biochemistry and physiology. In biochemistry, it has been used to study the structure and function of proteins and enzymes, as well as to study the structure and function of DNA and RNA. In physiology, it has been used to study the effects of various drugs on the body, as well as to study the effects of various toxins on the body. It has also been used in the study of cell signaling and cell metabolism.

Mechanism of Action

The mechanism of action of 6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed to interact with certain enzymes and proteins in the body, which can lead to changes in their structure and function. It is also believed to interact with certain toxins and drugs, which can lead to changes in their effects on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95% are still being studied. However, it has been shown to have a number of effects on the body. It has been shown to inhibit the activity of certain enzymes and proteins, which can lead to changes in their structure and function. It has also been shown to have an effect on cell signaling and cell metabolism. In addition, it has been shown to have an effect on the absorption and metabolism of certain drugs and toxins.

Advantages and Limitations for Lab Experiments

6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95% has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize, and it yields high yields of the desired compound. Another advantage is that it can be used in a variety of different experiments, including those in biochemistry, physiology, and cell signaling. However, there are also some limitations for its use in the lab. For example, it is not soluble in water, which can make it difficult to use in certain experiments. In addition, its effects on the body are not yet fully understood, which can make it difficult to predict its effects in certain experiments.

Future Directions

The potential future directions for 6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95% are numerous. One potential direction is to further study its effects on enzymes and proteins, as well as its effect on cell signaling and cell metabolism. Another potential direction is to explore its potential applications in drug development and toxicology. Additionally, further research could be done to explore its potential uses in the medical field, such as in the treatment of certain diseases. Finally, further research could be done to explore its potential uses in other fields, such as materials science and environmental science.

Synthesis Methods

6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95% can be synthesized by a number of different methods. The most common method is a two-step synthesis that involves the reaction of 4-methylphenol and 2-chlorobenzoic acid in the presence of an acid catalyst. This reaction yields 6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95% as the major product, along with small amounts of byproducts. Another method involves the reaction of 4-methylphenol and 2-chlorobenzonitrile in the presence of an acid catalyst. This reaction yields 6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95% as the major product, along with small amounts of byproducts. Both of these methods are simple and efficient, and they yield high yields of 6-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95%.